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Compound of Interest

Compound Name: Propyl valerate

Cat. No.: B086924

For Researchers, Scientists, and Drug Development Professionals

Propyl valerate, also known as propyl pentanoate, is a valuable ester in the fragrance industry,
prized for its powerful and multifaceted fruity aroma. This document provides detailed
application notes and protocols for the effective use of propyl valerate in fragrance
formulations, catering to researchers, scientists, and professionals involved in fragrance
development.

Sensory Profile and Applications

Propyl valerate possesses a complex and potent scent profile characterized as ethereal, fruity,
with distinct notes of pineapple, and subtle metallic and animalic undertones.[1] Its unique
aroma makes it a versatile ingredient in a variety of fragrance compositions, particularly those
aiming for a vibrant and natural fruity character. It is naturally present in fruits such as apples,
melons, and vanilla.[1]

Key applications include:

 Fruity and Tropical Fragrances: Its prominent pineapple note makes it an excellent choice for
creating tropical and exotic fruit accords.[2]

o Floral Compositions: In small quantities, it can lift and add a juicy, natural nuance to floral
bouquets.
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e Gourmand Scents: It can contribute a sweet, edible quality to confectionery and dessert-

themed fragrances.

The recommended usage level for propyl valerate in a fragrance concentrate is up to

5.0000%.[3]

Physicochemical Properties

A comprehensive understanding of propyl valerate's physical and chemical properties is

crucial for its effective incorporation into fragrance formulations.

Property Value Reference

Molecular Formula C8H1602 [1]

Molecular Weight 144.21 g/mol [4]
Colorless to pale yellow clear

Appearance o [1]
liquid (est.)
0.0033 ppm (n-Propyl n-

Odor Threshold ppm ( Py [51[6]
valerate)

- _ 167.00 to 168.00 °C @ 760.00

Boiling Point [1]
mm Hg

Flash Point 100.00 °F TCC (37.78 °C) [1][3]

Specific Gravity 0.87200 @ 20.00 °C [1][3]

Refractive Index

1.40500 @ 20.00 °C

[1]3]

Vapor Pressure

1.600000 mmHg @ 25.00 °C
(est.)

[1]

Solubility

Soluble in alcohol; water
(308.7 mg/L @ 25 °C est.)

[1]

Experimental Protocols
Sensory Evaluation Protocol
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Sensory analysis is critical for determining the olfactory characteristics of propyl valerate and
its performance in a fragrance blend.

Objective: To evaluate the odor profile of propyl valerate individually and in a simple fragrance
base.

Materials:

o Propyl valerate (high purity)

o Dipropylene glycol (DPG) or ethanol (perfumer's grade) as a solvent

e Glass beakers and stirring rods

 Digital scale

o Perfumer's smelling strips (blotters)

o A neutral, well-ventilated evaluation room

Protocol:

e Preparation of Dilutions:

o Prepare a 10% dilution of propyl valerate in the chosen solvent (e.g., DPG) for initial
assessment.[1]

o Prepare further dilutions (e.g., 5%, 1%) to evaluate the scent at different concentrations.

o Blotter Test:

o Dip a clean smelling strip into the dilution, ensuring not to oversaturate it.

o Wauve the strip gently under the nose to evaluate the initial "top notes."”

o Allow the strip to dry and evaluate the scent at regular intervals (e.g., 5 min, 30 min, 1
hour, 4 hours) to observe the evolution of the fragrance ("heart" and "base" notes).

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b086924?utm_src=pdf-body
https://www.benchchem.com/product/b086924?utm_src=pdf-body
https://www.benchchem.com/product/b086924?utm_src=pdf-body
https://www.benchchem.com/product/b086924?utm_src=pdf-body
https://www.pac.gr/bcm/uploads/sensory-evaluation-techniques-(2).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Record detailed descriptors of the scent at each time point (e.g., fruity, pineapple, sweet,
green, metallic).

» Triangle Test (for differentiation):

o To determine if a trained panelist can detect a difference between two formulations (e.g.,
one with and one without propyl valerate), present three samples, two of which are
identical and one is different.

o Ask the panelist to identify the odd sample out.
o Descriptive Analysis:

o Utilize a trained sensory panel to provide a detailed description of the fragrance's
attributes.

o Panelists should rate the intensity of various descriptors (e.g., fruity, pineapple, sweet,
chemical) on a predefined scale.

Evaluation Analysis Output

Preparation /
( )—bc)—> Identify o Sample :}
C]—b(Record Scent Descriptors)—»@

Click to download full resolution via product page

Sensory Evaluation Workflow

Stability Testing Protocol
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Stability testing is essential to ensure that a fragrance containing propyl valerate maintains its
intended character and appearance over time and under various conditions.

Objective: To assess the stability of a fragrance formulation containing propyl valerate under
accelerated conditions.

Materials:

o Final fragrance formulation containing propyl valerate.

o Control sample (fragrance base without propyl valerate).

o Clear and amber glass vials with airtight seals.

» Climate chamber or oven capable of maintaining a constant temperature.

e UV light cabinet.

» Refrigerator/Freezer.

Protocol:

e Sample Preparation:
o Fill the vials with the fragrance formulation and the control sample.
o Tightly seal the vials.

o Accelerated Stability Testing (Heat):

o Place a set of samples in a climate chamber or oven at an elevated temperature (e.g.,
40°C or 45°C) for a period of 1 to 3 months.[7]

o Store a corresponding set of samples at room temperature (25°C) and in a refrigerator
(4°C) as controls.[7]

o Atregular intervals (e.g., 1, 2, 4, 8, and 12 weeks), remove a sample from each condition
and evaluate for any changes in color, clarity, and odor compared to the control.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b086924?utm_src=pdf-body
https://www.benchchem.com/product/b086924?utm_src=pdf-body
https://www.benchchem.com/product/b086924?utm_src=pdf-body
https://www.benchchem.com/product/b086924?utm_src=pdf-body
https://www.makingcosmetics.com/Stability-Testing-of-Cosmetics_ep_59.html?lang=en_US
https://www.makingcosmetics.com/Stability-Testing-of-Cosmetics_ep_59.html?lang=en_US
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

» Light Exposure Testing:

o Expose a set of samples in clear glass vials to a controlled UV light source for a specified
duration.[2][8]

o Keep a corresponding set of samples in the dark as a control.
o Evaluate for any changes in color and scent.
o Freeze-Thaw Cycle Testing:

o Subject a set of samples to repeated cycles of freezing (e.g., -10°C for 24 hours) and
thawing at room temperature (25°C for 24 hours).[7]

o Perform a minimum of three cycles.[7]

o After the cycles, evaluate the samples for any signs of instability, such as phase
separation or precipitation.

Preparation
Ag Condlitions
Evaluation
Assess Color, Clarity, Odor) (Assess Color, Scent Assess Physical Stability)
Result

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.iltusa.com/fragrance-stability-testing/
https://www.orchadia.org/documents/COSSMA_Stability_Article_Mar_2014.pdf
https://www.makingcosmetics.com/Stability-Testing-of-Cosmetics_ep_59.html?lang=en_US
https://www.makingcosmetics.com/Stability-Testing-of-Cosmetics_ep_59.html?lang=en_US
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Stability Testing Workflow

Instrumental Analysis Protocol (GC-MS)

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the qualitative
and quantitative analysis of volatile compounds like propyl valerate in a fragrance mixture.

Objective: To identify and quantify propyl valerate in a complex fragrance oil.
Materials and Equipment:
e Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).
o Appropriate GC column (e.g., non-polar or medium-polar).
e Helium as carrier gas.
» Sample of fragrance oil containing propyl valerate.
e Solvent for dilution (e.g., methanol or ethanol).
o Propyl valerate standard for calibration.
Protocol:
e Sample Preparation:
o Prepare a dilute solution of the fragrance oil in a suitable solvent (e.g., 1:100 in methanol).
e GC-MS Analysis:
o Inject a small volume (e.g., 1 pL) of the diluted sample into the GC-MS system.

o The GC oven temperature program should be optimized to separate the components of
the fragrance mixture. A typical program might start at a low temperature (e.g., 60°C) and
ramp up to a higher temperature (e.g., 280°C).
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o The mass spectrometer will ionize the separated components and generate a mass
spectrum for each.

o Data Analysis:

o Identify propyl valerate by comparing its retention time and mass spectrum with that of a
known standard.

o The mass spectrum of propyl valerate can also be compared to a spectral library (e.g.,
Wiley, NIST) for confirmation.

o Quantify the amount of propyl valerate by creating a calibration curve using standards of
known concentrations.

Safety Considerations

Propyl valerate is a flammable liquid.[3] Keep it away from sources of ignition.[3] It is
recommended to wear suitable gloves and eye/face protection during handling.[3] Ensure
adequate ventilation in the working area. For detailed safety information, refer to the material
safety data sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Fragrance Industry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086924#application-of-propyl-valerate-in-fragrance-
industry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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